Cas no 1355233-36-1 (Ethyl 1-cyclopropyl-4,5-dioxopyrrolidine-3-carboxylate)

• Product Name: Ethyl 1-cyclopropyl-4,5-dioxopyrrolidine-3-carboxylate
• CAS No: 1355233-36-1
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• MDL: MFCD21086318
• CID: 4592855
• PubChem ID: 84618192
• Update Time: 2025-10-28

Ethyl 1-cyclopropyl-4,5-dioxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-cyclopropyl-4,5-dioxopyrrolidine-3-carboxylate

• MDL： MFCD21086318
• Inchi： 1S/C10H13NO4/c1-2-15-10(14)7-5-11(6-3-4-6)9(13)8(7)12/h6-7H,2-5H2,1H3
• InChI Key： NWQDPDKTNWFGIV-UHFFFAOYSA-N
• SMILES： O=C1C(C(C(=O)OCC)CN1C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 321
• XLogP3: 0.4
• Topological Polar Surface Area: 63.7

Additional information on Ethyl 1-cyclopropyl-4,5-dioxopyrrolidine-3-carboxylate

Ethyl 1-cyclopropyl-4,5-dioxopyrrolidine-3-carboxylate: A Comprehensive Overview

Ethyl 1-cyclopropyl-4,5-dioxopyrrolidine-3-carboxylate, with the CAS number 1355233-36-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropyl group and a dioxopyrrolidine ring system. The presence of these structural motifs makes it a valuable substrate for various chemical transformations and biological studies.

Recent studies have highlighted the potential of Ethyl 1-cyclopropyl-4,5-dioxopyrrolidine-3-carboxylate in drug design and development. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the context of antitumor agents and anti-inflammatory drugs. The compound's cyclopropyl group is known to confer stability and bioavailability to the molecule, making it an attractive candidate for further investigation.

The synthesis of Ethyl 1-cyclopropyl-4,5-dioxopyrrolidine-3-carboxylate involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid. This is followed by esterification using ethanol to yield the ethyl ester. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

In terms of pharmacological properties, Ethyl 1-cyclopropyl-4,5-dioxopyrrolidine-3-carboxylate has shown promising results in preclinical studies. Its ability to modulate key cellular pathways has been extensively studied, with particular attention to its effects on cancer cell proliferation and inflammatory responses. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutic agents.

Moreover, the compound's structural versatility has led to its exploration in other areas such as agrochemicals and materials science. For instance, its use as a building block for herbicides and fungicides has been reported in recent literature. Additionally, researchers have investigated its potential as a component in advanced materials like polymers and coatings due to its unique physical properties.

In conclusion, Ethyl 1-cyclopropyl-4,5-dioxopyrrolidine-3-carboxylate (CAS No: 1355233-36-1) is a multifaceted compound with applications spanning various scientific disciplines. Its structural features, coupled with recent research advancements, position it as a key player in the development of innovative solutions across industries. Further studies are expected to unlock additional functionalities and expand its utility in both academic and industrial settings.